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Compound of Interest

Compound Name: 2-(1H-Imidazol-1-yl)benzoic acid

Cat. No.: B061553

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of 3-(1H-imidazol-1-
yl)benzoic acid, a versatile bifunctional molecule. It serves as a crucial building block in
medicinal chemistry and materials science. These notes include detailed experimental
protocols, quantitative data summaries, and diagrams to illustrate key processes and

pathways.

Core Compound Data

The fundamental physicochemical properties of 3-(1H-imidazol-1-yl)benzoic acid are essential
for its proper handling, characterization, and application.
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Property Value Source(s)
CAS Number 108035-47-8 [1]12]
Molecular Formula C10HsN20:2 [1][2]
Molecular Weight 188.18 g/mol [11[2]
Physical Form Solid [1]

Purity (Typical) >95% [1]

Poorly soluble in water;
N moderately soluble in polar
Solubility _ [2]
aprotic solvents (e.g., DMF,

DMSO).

) Carboxylic Acid: ~4.2;
pKa (predicted) ] ) [2]
Imidazole Ring: ~6.8

Stable under an inert
. atmosphere; may be prone to
Stability _ [2]
decarboxylation at

temperatures above 200°C.

Hazard and Safety Information

According to safety data sheets, 3-(1H-imidazol-1-yl)benzoic acid is classified with the following
hazards.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should always be used when handling this chemical.[1][3]

Acute Toxicity (Oral), Category 4 (H302): Harmful if swallowed.[1]

Skin Corrosion/Irritation, Category 2 (H315): Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation, Category 2 (H319): Causes serious eye irritation.[1]

Specific Target Organ Toxicity - Single Exposure, Category 3 (H335): May cause respiratory
irritation.[1]
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Applications in Research and Development

3-(1H-imidazol-1-yl)benzoic acid's unique structure, which combines a carboxylic acid and an
imidazole ring, makes it a valuable precursor in several scientific fields.

Pharmaceutical Intermediate and Medicinal Chemistry

The bifunctional nature of 3-(1H-imidazol-1-yl)benzoic acid allows for extensive chemical
modifications, making it an attractive scaffold for developing novel therapeutic agents.[4] The
carboxylic acid can be converted into amides, esters, and other functional groups, while the
imidazole ring can coordinate with metal centers in enzymes or act as a hydrogen bond
donor/acceptor.[4][5] This versatility has led to its use in synthesizing compounds with potential
antimicrobial and antioxidant properties.[4]

Derivatives of 3-(1H-imidazol-1-yl)benzoic acid are of significant interest in medicinal chemistry
for their potential anticancer, antimicrobial, and enzyme-inhibitory properties.[5] The imidazole
nucleus is a key component of many biologically active molecules and can enhance
pharmacokinetic properties like solubility and bioavailability.[5]

As potential anticancer agents, derivatives of this compound could interfere with critical cell
survival and proliferation pathways, such as the PISK/Akt/mTOR pathway.[5]
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Reaction Setup

Reaction Work-up & Purification

Dilute with Water Wash with . g Filter solid product Recrystallize
Cool to RT Filter catalyst Ethyl Acetate Acidify with HCI (pH 4-5) ‘Wash with cold water (Ethanol/Water)

Combine:
3-Halobenzoic Acid
Imidazole
Base (K2CO3)
Catalyst (Cul)
Solvent (DMF)

Heat to 80-120°C
Stir for 12-24h
Monitor by TLC

Carboxylic Acid Activation

Amide Coupling ‘Work-up & Purification

Combine in DMF:

SiratRT
31BA (L0 eq) ‘Add Substituted Wash with NaHCOs Dry (NazSOs) Column Chromatography
HATU (1.2 eq) Aniline (1.1 eq) " o;ifo:?:‘;r?uc Pour into Water Exiract with EtOAC then Brine Concentrate (Silica Gel)

DIPEA (2.5 eq)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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